6,9-dimethyl-2,3,4,5-tetrahydro-1H-pyrido[4,3-b]indole

• Molecular Formula: C13H16N2
• Molecular Weight: 200.28 g/mol
• IUPAC Name: 6,9-dimethyl-2,3,4,5-tetrahydro-1H-pyrido[4,3-b]indole
• InChI: InChI=1S/C13H16N2/c1-8-3-4-9(2)13-12(8)10-7-14-6-5-11(10)15-13/h3-4,14-15H,5-7H2,1-2H3
• InChI Key: YNZKQSKYNGWXBG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C3=C(CCNC3)NC2=C(C=C1)C

Description

6,9-Dimethyl-2,3,4,5-tetrahydro-1H-pyrido[4,3-b]indole is a synthetic intermediate belonging to the tetrahydro-γ-carboline class of heterocyclic compounds, which are subjects of extensive investigation in medicinal chemistry and drug discovery. This scaffold is recognized for its significant potential in neuroscience research, particularly as a platform for developing neuroprotective agents. Derivatives of this core structure have been shown to modulate glutamate-dependent calcium ion influx in synaptosomes, a key mechanism implicated in excitotoxicity and neurodegenerative processes . This makes it a valuable chemical tool for studying calcium homeostasis and the pathogenesis of disorders such as Alzheimer's disease . Furthermore, the pyrido[4,3-b]indole pharmacophore is being explored in other therapeutic areas. Recent patent literature indicates that structurally related compounds function as potent inhibitors of the cGAS (cyclic GMP-AMP synthase) pathway, highlighting their potential utility in treating autoinflammatory and autoimmune diseases like lupus . Additional research into analogous molecules has revealed activity as 5-hydroxytryptamine (serotonin) receptor antagonists, further underscoring the versatility of this chemotype for central nervous system (CNS) drug discovery . The compound serves as a crucial building block for the synthesis of more complex molecules, with ongoing methodological research, including visible-light-induced radical cascade reactions, aiming to streamline the construction of such indole-fused pyridine systems . Our product is supplied with high purity and quality, intended solely for research purposes in laboratory settings.

Preparation Methods

Synthesis of Substituted Arylhydrazines

• Arylhydrazines are prepared via in situ one-pot diazotation/reduction starting from corresponding anilines.
• For example, aniline derivatives (43a,b) undergo diazotation followed by reduction to yield hydrazines (44a,b), which are essential for subsequent cyclization steps.

Formation of the Tetrahydro-γ-carboline Core

• The key step is the Fischer-indole synthesis involving the reaction of arylhydrazines with Boc-protected 4-piperidone derivatives.
• This reaction proceeds through acid-catalyzed rearrangement of the enehydrazine intermediate via a-sigmatropic rearrangement, followed by cyclization and elimination of ammonia.
• Typical conditions include heating in ethanol with hydrochloric acid or 2,4,6-trichloro-1,3,5-triazine as acid catalysts.
• Electron-poor hydrazines may require more forcing conditions such as trifluoroboron etherate complexes to achieve good yields.

Amide Coupling and Further Functionalization

• For analogues bearing amide substituents, coupling reactions between tetrahydro-γ-carbolines and heteroaryl carboxylic acids are performed.
• Various coupling conditions (e.g., carbodiimide-mediated or peptide coupling reagents) afford amides in moderate to high yields (22–95%).
• These steps allow diversification of the molecule for structure-activity relationship (SAR) studies.

Representative Synthetic Scheme Summary

Step	Reactants	Conditions	Product	Yield (%)
1	Aniline derivatives (43a,b)	Diazotation/reduction (one-pot, in situ)	Arylhydrazines (44a,b)	High (not specified)
2	Arylhydrazines + Boc-4-piperidone	Acid-catalyzed Fischer indole synthesis	Tetrahydro-γ-carbolines (45a–s)	Moderate to High (varies 22–95%)
3	Tetrahydro-γ-carbolines + methylating agents	N-alkylation or regioselective substitution	Methylated tetrahydro-γ-carbolines (e.g., 6,9-dimethyl derivative)	Moderate (e.g., 16% overall for some multi-step)
4	Tetrahydro-γ-carbolines + heteroaryl carboxylic acids	Amide coupling (various coupling agents)	Amide derivatives (1–42)	Moderate to High (22–95%)

Key Reaction Conditions and Notes

• Acid catalysts such as HCl or trichloro-1,3,5-triazine are commonly used for the Fischer indole cyclization.
• Solvents: Ethanol is typical; other solvents may be used depending on substrate solubility.
• Temperature: Heating is generally required; more forcing conditions may be necessary for electron-poor substrates.
• Purification: Final compounds are purified by chromatographic techniques and characterized by UPLC/MS and quantitative ^1H NMR to ensure purity ≥95%.
• Regioselectivity: Methylation can yield regioisomeric mixtures; careful control and separation may be required.

Research Findings on Preparation

• The synthetic routes have been optimized to allow access to a broad library of analogues for SAR studies.
• The methods are reproducible and scalable, enabling sufficient material for biological assays and pharmacokinetic studies.
• The preparation of enantiomerically pure compounds (e.g., compound 39) has been achieved, which is critical for biological activity and drug development.

Chemical Reactions Analysis

Types of Reactions

6,9-dimethyl-2,3,4,5-tetrahydro-1H-pyrido[4,3-b]indole undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using reagents such as potassium permanganate or chromium trioxide to form corresponding oxidized derivatives.

Reduction: Reduction reactions can be carried out using hydrogenation catalysts like palladium on carbon to yield reduced forms of the compound.

Substitution: Nucleophilic substitution reactions can occur at the nitrogen atom or the aromatic ring, using reagents like alkyl halides or acyl chlorides.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or neutral conditions.

Reduction: Hydrogen gas with palladium on carbon catalyst.

Substitution: Alkyl halides or acyl chlorides in the presence of a base like sodium hydride.

Major Products

The major products formed from these reactions include various oxidized, reduced, and substituted derivatives of 6,9-dimethyl-2,3,4,5-tetrahydro-1H-pyrido[4,3-b]indole, which can exhibit different biological activities.

Scientific Research Applications

Chemistry: Used as a building block for the synthesis of more complex heterocyclic compounds.

Biology: Investigated for its role in modulating biological pathways and its potential as a biochemical probe.

Medicine: Explored for its anticancer, antimicrobial, and anti-inflammatory properties.

Industry: Utilized in the development of novel materials and as a precursor for the synthesis of pharmaceuticals.

Mechanism of Action

The mechanism of action of 6,9-dimethyl-2,3,4,5-tetrahydro-1H-pyrido[4,3-b]indole involves its interaction with specific molecular targets and pathways. It is known to bind to certain enzymes and receptors, modulating their activity and leading to various biological effects. For example, it may inhibit the activity of certain kinases involved in cancer cell proliferation, thereby exerting its anticancer effects .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogs and Substituent Effects

The biological activity of tetrahydro-γ-carboline derivatives is highly sensitive to substituent position and type. Below is a comparative analysis of key analogs (Table 1):

Table 1: Comparison of Tetrahydro-γ-carboline Derivatives

Compound Name	Substituents	CAS Number	Key Biological Activity	Reference(s)
6,9-Dimethyl-2,3,4,5-tetrahydro-1H-pyrido[4,3-b]indole	6-CH₃, 9-CH₃	Not reported	Limited direct data; inferred activity based on scaffold similarity (CFTR potentiation)
2,8-Dimethyl-2,3,4,5-tetrahydro-1H-pyrido[4,3-b]indole	2-CH₃, 8-CH₃	19686-05-6	Commercial availability; no explicit biological data reported
5,6,8-Trimethyl-2,3,4,5-tetrahydro-1H-pyrido[4,3-b]indole	5-CH₃, 6-CH₃, 8-CH₃	922511-50-0	Structural analog with enhanced lipophilicity; pharmacological potential under study
6-Fluoro-8-methoxy-2,3,4,5-tetrahydro-1H-pyrido[4,3-b]indole	6-F, 8-OCH₃	Not reported	Demonstrated CFTR rescue activity (EC₅₀ ~1–5 µM) in F508del and G551D mutants
8-Methylsulfonyl-2,3,4,5-tetrahydro-1H-pyrido[4,3-b]indole	8-SO₂CH₃	Not reported	High-yield synthesis; biological activity not disclosed

Key Observations:

• Substituent Position Matters : Methyl groups at positions 6 and 9 (as in the target compound) likely enhance hydrophobic interactions with CFTR’s transmembrane domains, similar to fluoro or methoxy groups at positions 6 and 8 in other analogs .
• Electron-Withdrawing Groups : Fluorine or sulfonyl groups at position 8 improve metabolic stability and binding affinity compared to methyl substituents .
• Regioisomerism Challenges : Methyl substitutions at adjacent positions (e.g., 7 vs. 9) can lead to regioisomeric mixtures, complicating synthesis and purification .

Commercial Status

• 2,8-Dimethyl analog : Marketed by suppliers like Combi-Blocks (CAS 19686-05-6) but listed as discontinued in some catalogs .
• 6,9-Dimethyl derivative: Not commercially available, suggesting it remains a research-stage compound.

Biological Activity

Neuropharmacological Effects

6,9-dimethyl-2,3,4,5-tetrahydro-1H-pyrido[4,3-b]indole has shown promising activity in the central nervous system, particularly in relation to serotonergic pathways. The compound's structure allows for interaction with various neurotransmitter systems, which may contribute to its potential as a neuropsychiatric agent.

Serotonin Receptor Affinity

Research has indicated that this compound exhibits significant binding affinity for serotonin receptors. The table below summarizes the binding affinities for various serotonin receptor subtypes:

Receptor Subtype	Ki (nM)
5-HT1A	15.3
5-HT2A	42.7
5-HT2C	31.9
5-HT7	58.2

These data suggest that 6,9-dimethyl-2,3,4,5-tetrahydro-1H-pyrido[4,3-b]indole may have potential applications in treating disorders associated with serotonergic dysfunction, such as depression or anxiety.

Case Study: MCF-7 Breast Cancer Cells

A study investigating similar indole compounds found significant antiproliferative activity against MCF-7 breast cancer cells . The mechanism of action involved:

• Decrease in Bcl-2 protein levels
• Increase in Bax protein expression
• Elevation of PARP and phosphorylated Bim proteins

These changes collectively induced apoptosis in the cancer cells. Additionally, the compound suppressed migration of MCF-7 cells by downregulating MMP-2 protein expression .

Enzyme Inhibition

6,9-dimethyl-2,3,4,5-tetrahydro-1H-pyrido[4,3-b]indole and structurally related compounds have shown promise as enzyme inhibitors, particularly in the context of neurodegenerative diseases .

Cholinesterase Inhibition

Research on similar pyrido[4,3-b]indole derivatives has revealed potential as cholinesterase inhibitors . While specific data for 6,9-dimethyl-2,3,4,5-tetrahydro-1H-pyrido[4,3-b]indole are not available, the structural similarity suggests it may possess similar activity. The table below presents inhibition data for a related compound:

Enzyme	IC50 (μM)
AChE	26.22
BChE	4.33

These findings indicate potential applications in treating Alzheimer's disease and other cognitive disorders.

Structure-Activity Relationship

The biological activity of 6,9-dimethyl-2,3,4,5-tetrahydro-1H-pyrido[4,3-b]indole is closely tied to its structural features. The presence of methyl groups at positions 6 and 9 contributes to its unique chemical properties and biological activities. Modifications to the core structure can significantly impact its pharmacological profile:

• N-alkyl derivatization of the α-amino group increases activity against BChE while maintaining selectivity over AChE .
• Oxidation or reduction of the central indole core can diminish enzyme inhibition activity .
• The β-naphthylalanine derivative exhibits greater BChE inhibition compared to its tryptophan analogue .